Cas no 53439-63-7 (Cyclohexane, (2-propenylthio)-)

• Product Name: Cyclohexane, (2-propenylthio)-
• CAS No: 53439-63-7
• MF: C₉H₁₆S
• MW: 156.288341522217
• CID: 357262
• PubChem ID: 11126514
• Update Time: 2025-04-19

Cyclohexane, (2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, (2-propenylthio)-
• prop-2-enylsulfanylcyclohexane
• 53439-63-7
• cyclohexyl allyl sulfide
• allyl cyclohexyl sulfide
• Allyl(cyclohexyl)sulfane
• DTXSID00456083
• SCHEMBL1110579

• Inchi： 1S/C9H16S/c1-2-8-10-9-6-4-3-5-7-9/h2,9H,1,3-8H2
• InChI Key： PPNNVWQGVFZHNA-UHFFFAOYSA-N
• SMILES： S(CC=C)C1CCCCC1

Computed Properties

• Exact Mass: 156.09738
• Monoisotopic Mass: 156.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds